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Compound of Interest

Compound Name: ENMD-1068 hydrochloride

Cat. No.: B10824553 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

ENMD-1068 hydrochloride, a selective protease-activated receptor 2 (PAR2) antagonist.

Given that a comprehensive Safety Data Sheet (SDS) is not readily available for this research

compound, it is imperative to treat ENMD-1068 hydrochloride as a potentially hazardous

substance of unknown toxicity and to adhere to the stringent safety protocols outlined below.

I. Personal Protective Equipment (PPE)
When handling ENMD-1068 hydrochloride in solid or solution form, a comprehensive suite of

personal protective equipment is mandatory to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Specification

Hand Protection

Chemically resistant gloves (e.g., nitrile) should

be worn. For prolonged handling or when

working with solutions, consider double-gloving.

Discard gloves immediately if contaminated.

Eye Protection

Safety goggles with side shields are required at

all times to protect against splashes and

airborne particles.

Body Protection

A lab coat that covers the arms and closes in

the front is essential. For larger quantities or

when there is a significant risk of spillage,

consider a disposable gown.

Respiratory Protection

For handling the solid compound or creating

solutions, work within a certified chemical fume

hood to minimize inhalation exposure.[1] If a

fume hood is not available, a respirator may be

necessary.

II. Operational Procedures
Adherence to systematic operational procedures is critical to ensure safety and maintain the

integrity of the compound.

A. Storage and Handling

Storage: Store ENMD-1068 hydrochloride in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[2] The container must be

clearly labeled with the full chemical name and any known hazard information.

Handling: All manipulations of ENMD-1068 hydrochloride, especially weighing of the solid,

should be conducted in a chemical fume hood to control potential dust generation.[1][3] Use

spark-proof tools and avoid creating dust.[2]

B. Solution Preparation
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Solvent Selection: Consult relevant literature for appropriate solvents. Dimethyl sulfoxide

(DMSO) is a common solvent for initial stock solutions.

Preparation: In a chemical fume hood, slowly add the solvent to the accurately weighed

ENMD-1068 hydrochloride powder.

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

Storage: Store stock solutions as recommended, often at -20°C or -80°C in aliquots to avoid

repeated freeze-thaw cycles.

III. Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[3]

Remove contaminated clothing. If irritation

persists, seek medical attention.[3]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[3] Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For a minor spill, if you are trained and it is safe

to do so, contain the spill with an inert absorbent

material.[4] Wear appropriate PPE and clean

the area thoroughly. For a major spill, evacuate

the area and contact your institution's

Environmental Health and Safety (EHS)

department immediately.[4][5]

IV. Disposal Plan
All waste containing ENMD-1068 hydrochloride must be treated as hazardous chemical

waste.[2][6] Do not dispose of it down the drain or in regular trash.[2][6]

A. Waste Segregation

Solid Waste: All disposables contaminated with ENMD-1068 hydrochloride (e.g., weigh

boats, pipette tips, gloves, and paper towels) must be collected in a dedicated, clearly

labeled hazardous solid waste container.[2][6]
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Liquid Waste: Unused solutions and the first rinse of emptied containers should be collected

in a designated, leak-proof hazardous liquid waste container.[2][6] The container must be

compatible with the solvents used.

B. Disposal Procedure

Collection: Collect all waste in appropriately labeled containers at the point of generation.

Storage: Store waste containers in a designated and secure satellite accumulation area.

Pickup: Follow your institution's procedures for requesting a chemical waste pickup from the

EHS department.

V. Signaling Pathway and Experimental Workflow
ENMD-1068 hydrochloride is a selective antagonist of Protease-Activated Receptor 2 (PAR2)

and has been shown to inhibit the TGF-β1/Smad signaling pathway.
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Caption: Inhibition of the TGF-β1/Smad signaling pathway by ENMD-1068 hydrochloride.
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Operational Workflow for ENMD-1068 Hydrochloride
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Caption: Step-by-step workflow for the safe handling and disposal of ENMD-1068
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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